2-Pyridinecarboxylic acid, 6-(methylthio)-
Overview
Description
2-Pyridinecarboxylic acid, 6-(methylthio)-, also known as 6-Methylthio-2-pyridinecarboxylic acid (MSPC), is an organic compound with the molecular formula C8H7NO2S. MSPC is a derivative of pyridinecarboxylic acid and is used in various scientific research applications. The compound has a wide range of biochemical and physiological effects and has been studied extensively in recent years.
Mechanism of Action
The mechanism of action of MSPC is not fully understood. However, it is believed that the compound works by inhibiting the production of reactive oxygen species (ROS) and reducing oxidative stress. MSPC has also been shown to inhibit the activity of various enzymes and proteins involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
MSPC has a wide range of biochemical and physiological effects. The compound has been shown to reduce oxidative stress and inflammation, which makes it a potential candidate for the treatment of various diseases. MSPC has also been shown to inhibit the growth of cancer cells and has potential use in cancer treatment.
Advantages and Limitations for Lab Experiments
MSPC has several advantages for lab experiments. The compound is readily available and can be synthesized using simple methods. MSPC is also stable and can be stored for long periods without degradation. However, MSPC has some limitations for lab experiments. The compound is not very soluble in water, which can make it difficult to use in certain experiments. MSPC also has a relatively short half-life, which can limit its effectiveness in certain applications.
Future Directions
There are several future directions for research on MSPC. One area of research is the development of new synthesis methods for the compound. Another area of research is the investigation of the compound's potential use in the treatment of various diseases, including cancer. Further research is also needed to fully understand the mechanism of action of MSPC and to identify its potential side effects.
Synthesis Methods
MSPC can be synthesized by the reaction of 6-chloronicotinic acid with sodium sulfide in the presence of a catalyst. The reaction yields MSPC as a white crystalline solid. The compound can also be synthesized by other methods, including the reaction of 2-pyridinecarboxylic acid with methylthiolate.
Scientific Research Applications
MSPC has been extensively studied for its potential use in various scientific research applications. The compound has been shown to have antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases. MSPC has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells.
properties
IUPAC Name |
6-methylsulfanylpyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO2S/c1-11-6-4-2-3-5(8-6)7(9)10/h2-4H,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDCZJBIMHDPTJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10356080 |
Source
|
| Record name | 2-Pyridinecarboxylic acid, 6-(methylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10356080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
74470-26-1 |
Source
|
| Record name | 2-Pyridinecarboxylic acid, 6-(methylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10356080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-(methylsulfanyl)pyridine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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